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Compound of Interest

Compound Name: LAS190792

Cat. No.: B11935823 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for LAS190792 is publicly available. The

following guidance is based on general best practices for handling potent pharmaceutical

compounds and information on pharmacologically similar substances. Researchers must

consult their institution's safety office and conduct a thorough risk assessment before handling

this compound.

LAS190792 is a potent dual long-acting muscarinic antagonist and β2-adrenoceptor agonist.

As with any potent pharmaceutical compound, strict adherence to safety protocols is essential

to minimize exposure and ensure a safe laboratory environment.[1][2][3][4]

Personal Protective Equipment (PPE)
Due to the potent nature of LAS190792, a comprehensive approach to personal protective

equipment is necessary. The following table summarizes the recommended PPE for handling

this compound.
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PPE Category Item Specifications and Use

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile gloves

at all times. Change the outer

layer immediately upon any

sign of contamination.

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

should be worn in addition to

goggles when there is a risk of

splashes or aerosol

generation.

Body Protection
Disposable Lab Coat with Knit

Cuffs

A disposable, fluid-resistant lab

coat with tight-fitting cuffs

should be worn to prevent skin

contact.

Respiratory Protection
N95 or Higher-Rated

Respirator

A properly fit-tested N95

respirator or a higher level of

respiratory protection, such as

a Powered Air-Purifying

Respirator (PAPR), should be

used, especially when

handling the compound as a

powder or when aerosol

generation is possible.[5]

Experimental Protocols: Handling and Disposal
Handling Protocol:

Preparation: Before handling LAS190792, ensure that a designated and clearly marked area

within a certified chemical fume hood or a glove box is prepared.[2][3] All necessary

equipment, including weighing materials, solvents, and waste containers, should be placed

in the containment area beforehand.
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Weighing: Weighing of the solid compound should be performed within a ventilated balance

enclosure or a glove box to prevent the generation of airborne particles.[2]

Dissolving: When preparing solutions, add the solvent to the solid compound slowly to avoid

splashing. Keep the container capped or covered as much as possible during this process.

Post-Handling: After handling, the outer pair of gloves should be removed and disposed of

as hazardous waste before leaving the containment area. The inner gloves should be

removed and disposed of upon exiting the laboratory. Wash hands thoroughly with soap and

water.

Disposal Plan:

All waste contaminated with LAS190792, including disposable PPE, weighing papers, and

pipette tips, must be considered hazardous waste.

Solid Waste: Collect all contaminated solid waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: Collect all liquid waste containing LAS190792 in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal: All hazardous waste must be disposed of through the institution's official hazardous

waste management program, following all applicable federal, state, and local regulations.[6]

[7]
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Caption: Workflow for the safe handling and disposal of LAS190792.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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